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Compound of Interest

Compound Name: (Rac)-Vepdegestrant

Cat. No.: B15544285 Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of investigational compounds like (Rac)-Vepdegestrant is a critical component of laboratory

safety and operational integrity. This guide provides essential information and a step-by-step

framework for the proper disposal of (Rac)-Vepdegestrant, a PROTAC estrogen receptor

degrader.[1][2][3][4] Adherence to these procedures is vital to minimize environmental impact

and ensure personnel safety.

Hazard Identification and Safety Precautions
(Rac)-Vepdegestrant, also known as ARV-471, is classified as harmful if swallowed, in contact

with skin, or if inhaled.[5] Before handling, it is imperative to consult the Safety Data Sheet

(SDS) and be equipped with appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from skin contact.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid

inhalation of dust or aerosols.[5]
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Chemical and Physical Properties
Understanding the properties of (Rac)-Vepdegestrant is key to its safe handling and disposal.

Property Value

Synonyms ARV-471

Formula C45H49N5O4

Molecular Weight 723.90 g/mol

Appearance Solid

CAS Number 2229711-68-4

Hazards
Acute Oral, Dermal, and Inhalation Toxicity

(Category 4)

Source: MedChemExpress Safety Data Sheet[5]

Step-by-Step Disposal Protocol
The primary directive for the disposal of (Rac)-Vepdegestrant is to act in accordance with

local, state, and federal regulations.[5] The following is a general procedure that should be

adapted to your institution's specific hazardous waste management plan.

Step 1: Waste Segregation

Solid Waste: Place any solid (Rac)-Vepdegestrant, contaminated consumables (e.g., weigh

boats, pipette tips), and contaminated PPE into a designated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing (Rac)-Vepdegestrant should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

incompatible waste streams.

Step 2: Container Labeling

All waste containers must be labeled with the words "Hazardous Waste."
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The label must clearly identify the contents, including the full chemical name: "(Rac)-
Vepdegestrant."

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

Step 3: Storage

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area.

This storage area should be away from general laboratory traffic and incompatible materials.

Step 4: Arrange for Pickup

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Do not attempt to dispose of (Rac)-Vepdegestrant down the drain or in regular trash.

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that came into contact with (Rac)-
Vepdegestrant. Use a suitable laboratory detergent and rinse thoroughly.

Wash hands thoroughly with soap and water after handling the compound.[5]

Mechanism of Action: Estrogen Receptor
Degradation
(Rac)-Vepdegestrant is a Proteolysis-Targeting Chimera (PROTAC) designed to induce the

degradation of the estrogen receptor (ERα).[2][3][4] It functions as a hetero-bifunctional

molecule, bringing an E3 ubiquitin ligase into proximity with the ERα protein, leading to its

ubiquitination and subsequent degradation by the proteasome.[3][4][6][7][8]
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Caption: Mechanism of Action for (Rac)-Vepdegestrant.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of (Rac)-
Vepdegestrant in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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